Cas no 5792-36-9 (2',4'-Dihydroxypropiophenone)

2',4'-Dihydroxypropiophenone Properties

Names and Identifiers

• 2',4'-dihydroxypropiophenone
• 1-(2,4-dihydroxyphenyl)propan-1-one
• 2,4-Dihydroxyphenyl Ethyl Ketone
• 4-Propionylresorcinol
• Propiophenone,2',4'-dihydroxy- (6CI,7CI,8CI)
• 1-(2,4-Dihydroxyphenyl)-1-propanone
• NSC 34096
• Resopropiophenone
• Respropiophenone
• 2,4-Dihydroxypropiophenone
• LLBBBYLDTDJMNU-UHFFFAOYSA-N
• 1-Propanone, 1-(2,4-dihydroxyphenyl)-
• 1-(2,4-Dihydroxy-Phenyl)-Propan-1-One
• NSC34096
• resorcinol fragment, 9
• 2',4'-dihydroxy-propiophenone
• 2\\',4\\'-Dihydroxypropiophenone
• BDBM33221
• 2,4-Dihydroxyphenyl Ethy
• +Expand

• MDL： MFCD00002280
• InChIKey： LLBBBYLDTDJMNU-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c1-2-8(11)7-4-3-6(10)5-9(7)12/h3-5,10,12H,2H2,1H3
• SMILES： O([H])C1C([H])=C(C([H])=C([H])C=1C(C([H])([H])C([H])([H])[H])=O)O[H]
• BRN： 1238635

Computed Properties

• Exact Mass: 166.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 21
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 1.69050
• PSA: 57.53000
• Refractive Index: 1.5260 (estimate)
• Boiling Point: 178°C/7mmHg(lit.)
• Melting Point: 99.0 to 102.0 deg-C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1708 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone